N-[2-morpholin-4-yl-5-[3-(morpholin-4-ylmethyl)phenyl]phenyl]-6-oxo-4-(trifluoromethyl)-1H-pyridine-3-carboxamide

• IUPAC Name: N-[2-morpholin-4-yl-5-[3-(morpholin-4-ylmethyl)phenyl]phenyl]-6-oxo-4-(trifluoromethyl)-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C28H29F3N4O4/c29-28(30,31)23-16-26(36)32-17-22(23)27(37)33-24-15-21(4-5-25(24)35-8-12-39-13-9-35)20-3-1-2-19(14-20)18-34-6-10-38-11-7-34/h1-5,14-17H,6-13,18H2,(H,32,36)(H,33,37)
• InChI Key: RFHOOFYUTGZPFH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CC(=CC=C2)C3=CC(=C(C=C3)N4CCOCC4)NC(=O)C5=CNC(=O)C=C5C(F)(F)F
• Molecular Formula: C28H29F3N4O4
• Molecular Weight: 542.5 g/mol

Description

OICR-0547 is a chemical compound that serves as a negative control in scientific research. It is closely related to OICR-9429, a small-molecule antagonist of the interaction between WD repeat domain 5 (WDR5) and mixed lineage leukemia (MLL) proteins. Unlike OICR-9429, OICR-0547 does not bind to WDR5 and is used to validate the specificity of OICR-9429 in various biological assays .

Scientific Research Applications

OICR-0547 is widely used in scientific research as a negative control to validate the specificity of OICR-9429. Its applications include:

Epigenetics: Studying the role of WDR5 in gene expression and chromatin modification.

Cancer Research: Investigating the involvement of WDR5 in oncogenesis and tumor progression.

Drug Development: Screening for potential inhibitors of WDR5-MLL interaction

Future Directions

The study of this compound could open up new avenues in medicinal chemistry or materials science, depending on its physical properties and biological activity. Further studies could include detailed toxicity testing, exploration of potential biological targets, and modifications to the compound to enhance its activity or alter its physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of OICR-0547 involves multiple steps, starting from commercially available starting materials. The key steps include:

• Formation of the core structure through a series of condensation and cyclization reactions.
• Introduction of functional groups such as trifluoromethyl and morpholine moieties.
• Purification and characterization of the final product to ensure high purity and structural integrity .

Industrial Production Methods

Industrial production of OICR-0547 follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to maximize yield and minimize impurities. Advanced techniques such as high-performance liquid chromatography (HPLC) are used for purification .

Chemical Reactions Analysis

Types of Reactions

OICR-0547 primarily undergoes substitution reactions due to the presence of reactive functional groups. It does not participate in oxidation or reduction reactions under standard conditions .

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines and thiols. Reaction conditions typically involve mild temperatures and solvents like dimethyl sulfoxide (DMSO).

Reaction Conditions: Reactions are often carried out under inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from reactions involving OICR-0547 are typically derivatives with modified functional groups. These derivatives are used to study the structure-activity relationship of the compound .

Mechanism of Action

OICR-0547 does not exhibit any biological activity as it does not bind to WDR5. It serves as a negative control to demonstrate that the observed effects of OICR-9429 are specific to the inhibition of WDR5-MLL interaction. The lack of binding to WDR5 ensures that OICR-0547 does not interfere with the molecular targets and pathways involved in the action of OICR-9429 .

Comparison with Similar Compounds

Similar Compounds

OICR-9429: A potent and selective antagonist of the WDR5-MLL interaction.

MS40: A proteolysis targeting chimera (PROTAC) that degrades WDR5 and Ikaros proteins.

Uniqueness of OICR-0547

OICR-0547 is unique in its role as a negative control. Unlike OICR-9429 and MS40, which actively inhibit or degrade WDR5, OICR-0547 does not bind to WDR5. This makes it an essential tool for validating the specificity and efficacy of WDR5-targeting compounds in scientific research .